Massadine
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Overview
Description
Massadine is an alkaloid isolated from Stylissa massa. It has a role as an EC 2.5.1.59 (protein geranylgeranyltransferase type I) inhibitor, an animal metabolite and a marine metabolite. It is a member of guanidines, an alkaloid, a pyrrolecarboxamide and an organobromine compound. It is a conjugate base of a this compound(2+).
Scientific Research Applications
Geranylgeranyltransferase Type I Inhibition Massadine, isolated from the marine sponge Stylissa aff. massa, is identified as an inhibitor of geranylgeranyltransferase type I (GGTase I). This enzyme is crucial in the post-translational modification of proteins, and its inhibition by this compound suggests potential applications in targeting diseases where protein prenylation plays a role. Inhibition studies on Candida albicans GGTase I indicated an IC(50) value of 3.9 microM, demonstrating this compound's effective inhibitory capacity (Nishimura et al., 2003).
Synthetic Strategies for this compound Extensive research has been conducted on the synthesis of this compound. A unified approach for synthesizing the carbocyclic C,D-ring subunit of this compound was developed, utilizing a norbornene scaffold for stereocontrolled construction of its carbon skeleton. This approach involved innovative methods such as stereospecific norbornyl rearrangement and oxidative decarboxylation, paving the way for future synthetic efforts (Breder et al., 2011). Another notable strategy involved the Ugi-4-component reaction, providing a rapid method to access this compound’s core structure, specifically the D-ring subunit. This method highlights the potential for efficient and versatile synthetic routes to this complex molecule (Chinigo et al., 2011).
Biosynthetic Insights and Enantiodivergence Research into the biosynthesis of this compound revealed interesting aspects of its stereochemistry and formation. A study demonstrated that this compound and related compounds, like sceptrin, might undergo enantiodivergent biosynthesis, a rare phenomenon in natural product chemistry. This challenges the previously believed oxidative rearrangement pathways and suggests new paradigms for the biosynthesis of such complex molecules (Ma et al., 2014).
Challenges in Chemical Synthesis The complex structure of this compound poses significant challenges for chemical synthesis, particularly in achieving stereocontrol. Efforts to synthesize the 1,3-diazaspiro[4.4]nonane core of this compound required controlled oxidation and epimerization under mild acidic conditions. This work highlights the intricacies involved in replicating natural product structures in the laboratory and the advances made in synthetic methodology (Ma et al., 2017).
properties
Molecular Formula |
C22H24Br4N10O5 |
---|---|
Molecular Weight |
828.1 g/mol |
IUPAC Name |
4,5-dibromo-N-[[(1S,2S,3S,4R,5S,6R,10R,12S)-8,14-diamino-3-[[(4,5-dibromo-1H-pyrrole-2-carbonyl)amino]methyl]-2,6-dihydroxy-11-oxa-7,9,13,15-tetrazatetracyclo[10.3.0.01,5.06,10]pentadeca-8,13-dien-4-yl]methyl]-1H-pyrrole-2-carboxamide |
InChI |
InChI=1S/C22H24Br4N10O5/c23-7-1-9(31-13(7)25)15(38)29-3-5-6(4-30-16(39)10-2-8(24)14(26)32-10)12(37)21-11(5)22(40)18(34-20(28)36-22)41-17(21)33-19(27)35-21/h1-2,5-6,11-12,17-18,31-32,37,40H,3-4H2,(H,29,38)(H,30,39)(H3,27,33,35)(H3,28,34,36)/t5-,6-,11+,12+,17+,18-,21+,22-/m1/s1 |
InChI Key |
MJHZRZBAUGHJOJ-RVJSRHHYSA-N |
Isomeric SMILES |
C1=C(NC(=C1Br)Br)C(=O)NC[C@@H]2[C@H]([C@@H]([C@@]34[C@H]2[C@]5([C@H](N=C(N5)N)O[C@@H]3N=C(N4)N)O)O)CNC(=O)C6=CC(=C(N6)Br)Br |
Canonical SMILES |
C1=C(NC(=C1Br)Br)C(=O)NCC2C(C(C34C2C5(C(N=C(N5)N)OC3N=C(N4)N)O)O)CNC(=O)C6=CC(=C(N6)Br)Br |
synonyms |
massadine |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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